4-bromo-N-(2-pyrimidinyl)benzene-sulfonamide

• Molecular Formula: C10H8BrN3O2S
• Molecular Weight: 314.16 g/mol
• IUPAC Name: 4-bromo-N-pyrimidin-2-ylbenzenesulfonamide
• InChI: InChI=1S/C10H8BrN3O2S/c11-8-2-4-9(5-3-8)17(15,16)14-10-12-6-1-7-13-10/h1-7H,(H,12,13,14)
• InChI Key: DYOFXXWJWVBLHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)NS(=O)(=O)C2=CC=C(C=C2)Br

Description

4-bromo-N-(2-pyrimidinyl)benzene-sulfonamide is a useful research compound. Its molecular formula is C10H8BrN3O2S and its molecular weight is 314.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-bromobenzene sulfonyl chloride (3.0 g, 11.74 mmol) and 2-aminopyrimidine (1.17 g, 12.3 mmol, 1.05 eq) in anhydrous pyridine (23 mL) was stirred at 50° C. for 17 hours. The reaction was quenched with 2N aqueous hydrochloric acid (100 mL) and the resultant reaction mixture was extracted with ethyl acetate (2×50 mL). The combined organic layers were washed with water (1×100 mL) and brine (1×100 mL), dried (Na2SO4), filtered, and evaporated under reduced pressure. Recrystallization from ethyl acetate-dichloromethane gave the desired product as a white solid (2.95 g, 80%). LC-MS (ES MH+=314/316); TLC (Rf=0.42, 75% ethyl acetate-hexane).